Cas no 51988-99-9 (sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate)

• Product name: sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
• CAS No: 51988-99-9
• MF: C₂₇H₃₇NaO₇
• MW: 496.568259954453
• CID: 1578571
• PubChem ID: 23717270

sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-{[(3beta,5beta,14beta,17beta)-14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
• AY 22252
• 3beta,14-Dihydroxy-21-oxo-23-desoxo-5beta-card-20(22)-enolide 3-hemisuccinate
• Sodium 4-{[14-hydroxy-17-(2-oxo-2,5-dihydrofuran-3-yl)androstan-3-yl]oxy}-4-oxobutanoate
• AY-22252
• 51988-99-9
• AY 22,252
• sodium;4-[[(3S,5R,8R,9S,10S,13R,14S,17S)-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-4-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoate
• DTXSID50966309
• AY-22,252

• Inchi： InChI=1S/C27H38O7.Na/c1-25-11-7-17(34-23(30)6-5-22(28)29)15-16(25)3-4-21-20(25)8-12-26(2)19(9-13-27(21,26)32)18-10-14-33-24(18)31;/h10,16-17,19-21,32H,3-9,11-15H2,1-2H3,(H,28,29);/q;+1/p-1/t16-,17+,19-,20+,21-,25+,26-,27+;/m1./s1
• InChI Key： DICDVFVPWRNAHS-YDWBLUHQSA-M
• SMILES： CC12CCC(CC1CCC3C2CCC4(C3(CCC4C5=CCOC5=O)O)C)OC(=O)CCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 496.24381
• Monoisotopic Mass: 496.24369780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 917
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones